Cas no 1261230-19-6 ((1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride)

• Product Name: (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride
• CAS No: 1261230-19-6
• MF: C₁₁H₁₉ClN₄S
• MW: 274.813359498978
• CID: 2170092
• Update Time: 2025-07-22

(1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-[1-(2-methylsulfanyl-pyrimidin-4-yl)-piperidin-2-yl]-methylamine hydrochloride
• (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride
• SBB075025
• [1-(2-methylthiopyrimidin-4-yl)-2-piperidyl]methylamine, chloride
• C-[1-(2-methylsulfanylpyrimidin-4-yl)piperidin-2-yl]methylamine hydrochloride

• Inchi： 1S/C11H18N4S.ClH/c1-16-11-13-6-5-10(14-11)15-7-3-2-4-9(15)8-12;/h5-6,9H,2-4,7-8,12H2,1H3;1H
• InChI Key： RKPISBHHXRZPIH-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC=CC(=N1)N1CCCCC1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 80.3

(1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride

Introduction to (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride and its Applications in Modern Medicinal Chemistry

Chemical compounds play a pivotal role in the advancement of medicinal chemistry, particularly in the development of novel therapeutic agents. Among these, (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride (CAS No. 1261230-19-6) has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This compound, characterized by its complex heterocyclic framework, has garnered attention in recent years for its applications in the synthesis of pharmacologically active molecules.

The molecular structure of (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride consists of a pyrimidine ring substituted with a methylthio group at the 2-position and connected to a piperidine moiety through a methanamine linkage. This arrangement confers upon the compound a high degree of conformational flexibility, which is often exploited in medicinal chemistry for the design of molecules with enhanced binding affinity and selectivity. The presence of both nitrogen and sulfur atoms in the structure also suggests potential interactions with biological targets, making it a promising scaffold for further derivatization.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various kinases and other enzymes involved in cancer progression. The pyrimidine-piperidine core structure found in (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride bears similarities to several known kinase inhibitors, which have demonstrated efficacy in preclinical and clinical studies. Specifically, the methylthio group on the pyrimidine ring may serve as a key interaction point with the active site of target enzymes, while the piperidine ring provides additional binding interactions through hydrogen bonding or hydrophobic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride that exhibit improved pharmacokinetic profiles and target specificity. These efforts have led to the identification of several novel compounds that are currently undergoing further investigation in preclinical models.

The synthesis of (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and salt formation. The synthetic route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have enabled more efficient and scalable production of this compound.

From a biological perspective, (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride has shown promise in several preclinical studies. These studies have indicated that derivatives of this compound can modulate the activity of key enzymes involved in signal transduction pathways relevant to cancer and inflammation. For instance, some derivatives have demonstrated inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors. Additionally, preliminary data suggest that these compounds may have anti-inflammatory properties by interacting with cytokine receptors or other inflammatory mediators.

The development of (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride as a therapeutic agent is not without challenges. One major hurdle is the optimization of oral bioavailability and metabolic stability. Small-molecule drugs must navigate complex physiological barriers to reach their target sites within the body, and poor absorption or rapid degradation can limit their clinical utility. However, ongoing research efforts are focused on addressing these issues through structural modifications and formulation strategies.

In conclusion,(1-(2-(Methylthio)pyrimidin-4-yl)piperidin-2-yl)methanamine hydrochloride represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug discovery, while its demonstrated biological activity suggests promising avenues for further investigation. As research continues to uncover new insights into its mechanisms of action and pharmacological properties,(1-(2-(Methylthio)pyrimidin-4-yll)piperidin - ilylmethanamine hydrochloride is poised to play an important role in the development of next-generation therapeutics.